Cas no 1805557-86-1 (Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805557-86-1
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897998
• Update Time: 2025-08-05

Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-9(19)4-6-10(11(13)14)7(20-2)5-8(18-6)12(15,16)17/h5,11H,3-4H2,1-2H3
• InChI Key： LAJBKVONIIVARG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)(F)F)N=C1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate

Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate, also known by its CAS number 1805557-86-1, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups. The presence of difluoromethyl and trifluoromethyl groups, along with a methoxy group, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a building block for synthesizing complex molecules with tailored functionalities. For instance, the compound has been utilized in the creation of novel polymers with enhanced thermal stability and mechanical strength. These materials hold promise for applications in aerospace and automotive industries, where high-performance materials are essential.

The synthesis of Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyridine ring, followed by selective substitution to introduce the desired functional groups. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly synthesis methods, reducing the overall cost and improving yield.

In the pharmaceutical sector, Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate has shown potential as an intermediate in drug development. Its ability to undergo various chemical transformations makes it a valuable asset in creating bioactive compounds. For example, researchers have successfully used this compound to synthesize inhibitors for specific enzymes involved in disease pathways. These inhibitors have demonstrated promising results in preclinical studies, paving the way for further exploration in clinical trials.

The structural versatility of Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate also extends to its application in agrochemicals. Its fluorinated groups contribute to enhanced stability and bioavailability, making it an ideal candidate for developing pesticides and herbicides with reduced environmental impact. Recent field trials have shown that compounds derived from this structure exhibit superior efficacy against target pests while minimizing harm to non-target species.

From a sustainability perspective, Ethyl 3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetate represents a step forward in green chemistry practices. Its synthesis and application align with global efforts to reduce waste and improve resource efficiency. By leveraging this compound's unique properties, industries can develop innovative solutions that meet both performance and environmental standards.

In conclusion, Ethyl 3-(diffluromethyl)-4-methoxy-6-(triffluromethyl)pyridine-2-acetate (CAS No: 1805557-86-1) stands as a testament to modern chemical innovation. Its diverse applications across materials science, pharmaceuticals, and agrochemicals underscore its importance as a versatile building block for future technologies. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping industries worldwide.